Cas no 56543-10-3 (2,3-O-Isopropylidene-D-lyxono-1,4-lactone)

2,3-O-Isopropylidene-D-lyxono-1,4-lactone is a protected lactone derivative of D-lyxose, featuring an isopropylidene group at the 2,3-positions. This structural modification enhances its stability and makes it a valuable intermediate in organic synthesis, particularly in carbohydrate chemistry and the preparation of nucleoside analogs. The lactone ring provides a reactive site for further functionalization, while the isopropylidene group offers steric protection, enabling selective transformations. Its high purity and well-defined stereochemistry make it suitable for applications in pharmaceutical research and chiral synthesis. The compound’s compatibility with a range of reaction conditions further underscores its utility in complex synthetic pathways.

2,3-O-Isopropylidene-D-lyxono-1,4-lactone structure

56543-10-3 structure

Product Name:2,3-O-Isopropylidene-D-lyxono-1,4-lactone

CAS No:56543-10-3

MF:C₈H₁₂O₅

MW:188.177883148193

CID:945515

PubChem ID:377713

Update Time:2025-06-07

2,3-O-Isopropylidene-D-lyxono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

- 2,3-O-Isopropylidene-D-lyxono-1,4-lactone
- (3aS,6aS)-6-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
- NSC-659304
- 56543-10-3
- NSC659304
- (3aS,6R,6aS)-6-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
- 2,3-O-ISOPROPYLIDENE-D-LYXONIC ACID-1,4-LACTONE
- W-203130
- 2,3-O-ISOPROPYLIDENE-D-LYXONICACID-1,4-LACTONE
- SCHEMBL7146752
- 2,3-O-(1-Methylethylidene)-D-lyxonic Acid gamma-Lactone;
- (3aS,6R,6aS)-6-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
- Inchi： 1S/C8H12O5/c1-8(2)12-5-4(3-9)11-7(10)6(5)13-8/h4-6,9H,3H2,1-2H3/t4-,5+,6+/m1/s1
- InChI Key： NHHKFJCWLPPNCN-SRQIZXRXSA-N
- SMILES： O1C(C)(C)O[C@@H]2C(=O)O[C@H](CO)[C@H]12

Computed Properties

Exact Mass: 188.06800
Monoisotopic Mass: 188.06847348g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 65Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 338.1±37.0 °C at 760 mmHg
Flash Point: 139.7±20.0 °C
PSA: 64.99000
LogP: -0.57580
Vapor Pressure: 0.0±1.7 mmHg at 25°C

2,3-O-Isopropylidene-D-lyxono-1,4-lactone Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,3-O-Isopropylidene-D-lyxono-1,4-lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I868655-250mg	2,3-O-Isopropylidene-D-lyxono-1,4-lactone	56543-10-3	250mg	$ 196.00	2023-09-07
TRC	I868655-2.5g	2,3-O-Isopropylidene-D-lyxono-1,4-lactone	56543-10-3	2.5g	$ 1522.00	2023-09-07
Biosynth	MI09022-250 mg	2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone	56543-10-3	250MG	$66.70	2023-01-03
Biosynth	MI09022-500 mg	2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone	56543-10-3	500MG	$101.64	2023-01-03
Biosynth	MI09022-1000 mg	2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone	56543-10-3	1g	$183.47	2023-01-03
Biosynth	MI09022-2000 mg	2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone	56543-10-3	2g	$333.54	2023-01-03
Biosynth	MI09022-5000 mg	2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone	56543-10-3	5g	$733.75	2023-01-03
SHENG KE LU SI SHENG WU JI SHU	sc-391544-500mg	2,3-O-Isopropylidene-D-lyxono-1,4-lactone,	56543-10-3	500mg	￥2256.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-391544-500 mg	2,3-O-Isopropylidene-D-lyxono-1,4-lactone,	56543-10-3	500MG	￥2,256.00	2023-07-11
A2B Chem LLC	AG71983-250mg	2,3-O-Isopropylidene-d-lyxonic acid-1,4-lactone	56543-10-3	250mg	$557.00	2024-04-19

2,3-O-Isopropylidene-D-lyxono-1,4-lactone Production Method

2,3-O-Isopropylidene-D-lyxono-1,4-lactone Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Related Categories

56543-10-3 (2,3-O-Isopropylidene-D-lyxono-1,4-lactone) Related Products

Recommended suppliers

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent